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Compound of Interest

Compound Name: Topogard

Cat. No.: B1222600

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a comprehensive guide to the optimal
application timing of Topogard, a selective herbicide, for effective weed management in
research and development settings. Topogard's active ingredients are terbutryn (350 g/L) and
terbuthylazine (150 g/L), both belonging to the triazine chemical family.

Mode of Action

Topogard is a Group C1 herbicide, acting as a photosynthesis inhibitor at the photosystem |I
(PSII) receptor site.[1][2] The active ingredients, terbutryn and terbuthylazine, are absorbed by
both the roots and leaves of susceptible weeds, leading to a rapid knockdown and providing
residual weed control.[3] This dual uptake pathway makes it effective against a broad spectrum

of annual broadleaf weeds.

Signaling Pathway of Photosynthesis Inhibition by
Triazines
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Caption: Mode of action of Topogard's active ingredients.
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Application Timing and Efficacy

Optimal application timing of Topogard is critical for maximizing weed control while ensuring
crop safety. The following tables summarize application recommendations for registered crops,
primarily peas and potatoes.

o licati | Timi

Application Rate Water Volume (per o o
Crop Application Timing
(per hectare) hectare)
Post-emergence,
Peas (Process, ) Not less than 250 when peas have 3-5
) 0.75- 1.0 Litre i
Garden, and Field) Litres nodes and are less

than 15 cm high.[3]

Post-planting but pre-
emergence of the crop
(no more than 5%
) Not less than 350
Potatoes 1.0 - 2.0 Litres Lit emergence). Apply
itres

after rows are molded
and when weeds are

small.[3]

Weed Control Spectrum and Efficacy

Topogard is effective against a wide range of annual broadleaf weeds. For optimal results,
weeds should be in the early growth stages (no more than 4 true leaves).
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Weed Species

Common Name

Susceptibility

Amaranthus retroflexus Redroot Controlled
Capsella bursa-pastoris Shepherd's Purse Controlled
Chenopodium album Fathen Controlled
Fumaria officinalis Fumitory Controlled
Galium aparine Cleavers Controlled
Lamium amplexicaule Henbit Controlled
Polygonum aviculare Wireweed Less susceptible at later

growth stages

Solanum nigrum Black Nightshade Controlled
Stellaria media Chickweed Controlled
Urtica urens Stinging Nettle Controlled

Note: Efficacy data is derived from manufacturer's technical information. For research
purposes, it is recommended to conduct preliminary trials to determine the precise efficacy on
the target weed spectrum under specific environmental conditions.

Experimental Protocols

The following protocols are designed for researchers to evaluate the optimal application timing
of Topogard for weed control in a controlled setting.

Experimental Design for Determining Optimal
Application Timing
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Experimental Setup:
- Randomized complete block design
- Minimum 4 replicates
- Plot size: e.g., 2m x 10m

[Crop Planting (Peas or Potatoesa

Application Timings

Pre-emergence Application Early Post-emergence Application Late Post-emergence Application Untreated Control
(e.g., 2-3 crop leaf stage) (e.g., 5-6 crop leaf stage)

Data Collection:
- Weed density and biomass
- Crop injury assessment
- Crop yield

[Statistical Analysis (e.g., ANOVA)]

Determine Optimal Timing

Click to download full resolution via product page

Caption: Workflow for optimal application timing experiment.
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Detailed Methodology

» Site Preparation and Experimental Design:

o Select a field with uniform soil type and a known history of annual broadleaf weed
infestation.

o Establish a randomized complete block design with a minimum of four replicates for each
treatment.

o Plot size should be adequate for representative sampling and to minimize spray drift
between plots (e.g., 2 x 10 meters).

o Crop Establishment:

o Plant the desired crop (peas or potatoes) according to standard agronomic practices for
the region.

e Herbicide Application:

o Apply Topogard at the recommended rates for the target crop using a calibrated research
plot sprayer.

o Treatments should include different application timings:
» Pre-emergence: Applied to the soil surface after planting but before crop emergence.

» Early Post-emergence: Applied when the crop is at an early growth stage (e.g., 2-3 true
leaves for peas) and weeds are small.

» Late Post-emergence: Applied at a later crop growth stage (e.g., 5-6 true leaves for
peas).

o Include an untreated control for comparison.

e Data Collection:
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o Weed Control Efficacy: At 14, 28, and 56 days after treatment (DAT), assess weed control
by counting weed density (number of plants per square meter) and measuring weed
biomass (dry weight) from randomly placed quadrats within each plot.

o Crop Tolerance: Visually assess crop injury (e.g., chlorosis, necrosis, stunting) at 7, 14,
and 28 DAT using a 0-100% scale (0 = no injury, 100 = crop death).

o Crop Yield: At crop maturity, harvest the marketable portion of the crop from a designated
area within each plot and determine the yield.

 Statistical Analysis:

o Analyze the collected data using Analysis of Variance (ANOVA) to determine significant
differences between application timings for weed control, crop injury, and yield.

o Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.

Environmental Fate and Considerations

The active ingredients in Topogard, terbuthylazine and terbutryn, have a moderate to high
persistence in soil and water.[4] Their mobility in soil is relatively high, and they have been
detected in surface and groundwater.[4] The half-life of terbuthylazine in soil can vary
significantly depending on soil characteristics and environmental conditions.[5] Therefore, it is
crucial to adhere to best management practices to minimize off-target movement and potential
environmental contamination.

Resistance Management

Topogard contains Group C1 herbicides.[3] To prevent or delay the development of herbicide
resistance, it is recommended to use Topogard in tank mixes or rotate its use with herbicides
that have a different mode of action.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Topogard for
Optimal Weed Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222600#application-timing-of-topogard-for-optimal-
weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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